Cas no 23743-30-8 (5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester)
23743-30-8 structure
Product Name:5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
CAS No:23743-30-8
MF:C28H18N2O6
MW:478.452327251434
CID:275405
PubChem ID:90244
Update Time:2025-04-19
5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
- 5-Benzoxazolecarboxylic acid, 2,2'-(1,4-naphthalenediyl)bis-, dimethyl ester
- Dimethyl 2,2'-(naphthalene-1,4-diyl)bis(benzoxazole-5-carboxylate)
- dimethyl 2,2'-naphthalene-1,4-diylbis(1,3-benzoxazole-5-carboxylate)
- 5-Benzoxazolecarboxylic acid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester
- CHEMBL5000467
- Dimethyl 2,2'-(naphthalene-1,4-diyl)bis(benzo[d]oxazole-5-carboxylate)
- EINECS 245-858-9
- CBDivE_008186
- DTXSID8066927
- dimethyl 2,2'-(1,4-naphthalenediyl)bis(1,3-benzoxazole-5-carboxylate)
- AKOS000513795
- Oprea1_622435
- SR-01000391129
- METHYL 2-{4-[5-(METHOXYCARBONYL)-1,3-BENZOXAZOL-2-YL]NAPHTHALEN-1-YL}-1,3-BENZOXAZOLE-5-CARBOXYLATE
- Oprea1_017927
- 23743-30-8
- SR-01000391129-1
- NS00051574
- methyl 2-[4-(5-methoxycarbonyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole-5-carboxylate
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- Inchi: 1S/C28H18N2O6/c1-33-27(31)15-7-11-23-21(13-15)29-25(35-23)19-9-10-20(18-6-4-3-5-17(18)19)26-30-22-14-16(28(32)34-2)8-12-24(22)36-26/h3-14H,1-2H3
- InChI Key: GHSQUTFRTKIVBU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=O)OC)=CC=2N=C1C1=CC=C(C2=NC3C=C(C(=O)OC)C=CC=3O2)C2C=CC=CC=21
Computed Properties
- Exact Mass: 478.11654
- Monoisotopic Mass: 478.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.366
- Boiling Point: 623.2°Cat760mmHg
- Flash Point: 330.7°C
- Refractive Index: 1.686
- PSA: 104.66
5-Benzoxazolecarboxylicacid, 2,2'-(1,4-naphthalenediyl)bis-, 5,5'-dimethyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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